Cas no 1356543-59-3 (4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with an acetamidophenyl group and a carboxylic acid functionality. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both acetamido and carboxylic acid groups enhances its versatility for further derivatization, enabling the development of targeted compounds. Its well-defined molecular architecture ensures consistent reactivity, making it suitable for applications in drug discovery and structure-activity relationship studies. The compound's stability and purity are critical for reproducible results in synthetic and biological investigations.
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid structure
1356543-59-3 structure
Product Name:4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
CAS No:1356543-59-3
MF:C16H14N4O3
MW:310.307363033295
CID:5059587
Update Time:2025-05-25

4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
    • 4-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
    • Inchi: 1S/C16H14N4O3/c1-9(21)18-11-5-3-10(4-6-11)12-7-8-17-15-13(12)14(16(22)23)19-20(15)2/h3-8H,1-2H3,(H,18,21)(H,22,23)
    • InChI Key: VGZBUIGSMSQISZ-UHFFFAOYSA-N
    • SMILES: OC(C1C2C(=NC=CC=2C2C=CC(=CC=2)NC(C)=O)N(C)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 464
  • XLogP3: 1.5
  • Topological Polar Surface Area: 97.1

4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM272353-1g
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
1356543-59-3 97%
1g
$379 2021-08-18
Chemenu
CM272353-5g
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
1356543-59-3 97%
5g
$958 2021-08-18
Chemenu
CM272353-10g
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
1356543-59-3 97%
10g
$1515 2021-08-18
Chemenu
CM272353-1g
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
1356543-59-3 97%
1g
$446 2023-02-18

4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature

Additional information on 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

Comprehensive Overview of 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1356543-59-3)

4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1356543-59-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazolo[3,4-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both acetamido and carboxylic acid functional groups in its structure enhances its versatility in drug design, making it a promising candidate for targeting various disease pathways.

In recent years, the scientific community has shown growing interest in pyrazolo[3,4-b]pyridine derivatives, particularly for their role in modulating kinase activity and inflammation-related pathways. Researchers are actively exploring the potential of 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid in the development of novel small-molecule inhibitors, which could address unmet medical needs in oncology, autoimmune diseases, and metabolic disorders. Its CAS No. 1356543-59-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global research and development platforms.

The compound's molecular structure features a 1-methyl-1H-pyrazolo[3,4-b]pyridine core, which is further substituted with a 4-acetamidophenyl group at the 4-position and a carboxylic acid moiety at the 3-position. This arrangement not only contributes to its pharmacokinetic properties but also influences its binding affinity to biological targets. Recent studies highlight its potential as a selective kinase inhibitor, with particular relevance to cancer therapy and inflammatory conditions. These findings align with the increasing demand for targeted therapies that minimize off-target effects and improve patient outcomes.

From a synthetic chemistry perspective, CAS No. 1356543-59-3 represents a valuable intermediate for the preparation of more complex bioactive molecules. Its carboxylic acid group allows for further derivatization through amidation, esterification, or other coupling reactions, enabling the creation of libraries for high-throughput screening. This adaptability is crucial in modern drug discovery, where rapid optimization of lead compounds is essential. Additionally, the compound's solubility and stability profiles make it suitable for formulation studies, addressing key challenges in preclinical development.

The rising popularity of personalized medicine and precision oncology has further amplified interest in compounds like 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid. Its mechanism of action, which may involve interference with cell signaling pathways, positions it as a potential tool for combination therapies alongside existing treatments. Moreover, its structural features are being investigated for compatibility with biomarker-driven approaches, a trending topic in translational research.

In conclusion, 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1356543-59-3) stands at the intersection of medicinal chemistry and therapeutic innovation. Its multifaceted applications, from kinase inhibition to drug intermediate synthesis, underscore its importance in contemporary scientific endeavors. As research progresses, this compound may unlock new possibilities for treating complex diseases, reflecting the dynamic evolution of pharmaceutical sciences.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd